molecular formula C8H7F3N2O B6279321 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one CAS No. 1033591-75-1

2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one

Cat. No. B6279321
CAS RN: 1033591-75-1
M. Wt: 204.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2,2-Trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one, also known as TFIPE, is a versatile organofluorine compound with a wide range of applications in organic synthesis and in the pharmaceutical industry. It is a colorless liquid with a strong odor, and is soluble in many organic solvents. TFIPE has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a reagent for the synthesis of heterocycles and as a ligand for transition metal complexes.

Scientific Research Applications

2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one has been used in a variety of scientific research applications, including the synthesis of novel heterocyclic compounds, the synthesis of polymers, and the study of enzyme inhibition. It has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used as a reagent for the synthesis of heterocycles and as a ligand for transition metal complexes. Additionally, 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one has been used in the study of enzyme inhibition, as it has been shown to inhibit the activity of a number of enzymes, such as the protease enzymes of HIV-1.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one is not fully understood, but it is believed to involve the formation of a complex between the 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one molecule and the enzyme active site. It is thought that the 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one molecule binds to the enzyme active site, forming a complex that blocks the enzyme’s ability to catalyze its reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one have not been extensively studied. However, it has been shown to inhibit the activity of a number of enzymes, such as the protease enzymes of HIV-1. Additionally, it has been shown to have some anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one in laboratory experiments is its versatility. It can be used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers. Additionally, it can be used as a reagent for the synthesis of heterocycles and as a ligand for transition metal complexes. The main limitation of using 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one in laboratory experiments is its toxicity. It is highly toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one. These include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications in the pharmaceutical and agrochemical industries. Additionally, further research could be done into its potential use as a catalyst in the synthesis of novel heterocyclic compounds, its potential use as a reagent for the synthesis of polymers, and its potential use as a ligand for transition metal complexes. Finally, further research could be done into its potential use as an inhibitor of HIV-1 protease enzymes, as well as its potential anti-inflammatory effects.

Synthesis Methods

2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one can be synthesized from the reaction of 2-fluoro-1-chloroethane and 1-(2-imidazolyl)ethan-1-one in the presence of sulfuric acid. The reaction proceeds in two steps: the first is a nucleophilic substitution between 2-fluoro-1-chloroethane and 1-(2-imidazolyl)ethan-1-one, followed by a hydrolysis of the resulting intermediate. The reaction can be carried out in a variety of solvents, including acetonitrile, chloroform, and dimethylformamide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one involves the reaction of 2,2,2-trifluoroacetyl chloride with 1-(prop-2-en-1-yl)-1H-imidazole in the presence of a base to form the desired product.", "Starting Materials": [ "2,2,2-trifluoroacetyl chloride", "1-(prop-2-en-1-yl)-1H-imidazole", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 1-(prop-2-en-1-yl)-1H-imidazole in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution.", "Step 2: Slowly add 2,2,2-trifluoroacetyl chloride to the reaction mixture while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for several hours until the reaction is complete.", "Step 4: Extract the product with a suitable solvent (e.g. ethyl acetate) and purify by column chromatography or recrystallization." ] }

CAS RN

1033591-75-1

Product Name

2,2,2-trifluoro-1-[1-(prop-2-en-1-yl)-1H-imidazol-2-yl]ethan-1-one

Molecular Formula

C8H7F3N2O

Molecular Weight

204.1

Purity

80

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.